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Compound of Interest

Compound Name: 1,1,1-Triiodoethane

Cat. No.: B14751598

Disclaimer: There is no scientific evidence in peer-reviewed literature, patents, or any other
credible source to suggest that 1,1,1-Triiodoethane has any application as a doping agent or
performance-enhancing substance. The following information is provided for research and
informational purposes only and is based on the available chemical and physical data for this
compound. The biological and toxicological properties of 1,1,1-Triiodoethane have not been
well-characterized.

Introduction

1,1,1-Triiodoethane is a halogenated organic compound with the chemical formula C2Hsls.[1]
It is also known as methyl iodoform.[1][2] Due to the presence of three iodine atoms attached
to a single carbon atom, the compound is expected to be reactive and have limited stability.
This document outlines the known chemical properties, potential synthesis, and general
handling protocols for 1,1,1-Triiodoethane.

Chemical and Physical Properties

The known chemical and physical properties of 1,1,1-Triiodoethane are summarized in the
table below. It is important to note that some of these values are estimates.
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Property Value Reference
Molecular Formula CzHsls [1112]
Molecular Weight 407.76 g/mol [1]

CAS Number 594-21-8 [11[2]
Melting Point 93°C [2]

Boiling Point (estimated) 220.66°C [2]

Density (estimated) 3.2584 g/cm3 [2]
Synonyms Methyl iodoform, Ethane, (2]

1,1,1-triiodo-

Synthesis and Chemical Logic

While specific, detailed experimental protocols for the synthesis of 1,1,1-Triiodoethane are not
readily available in the provided search results, a general synthesis route can be inferred from
related chemical reactions. One potential precursor is 1,1,1-Trichloroethane.[1] The following
diagram illustrates a hypothetical synthesis pathway.
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Reactants

lodinating Agent

1,1,1-Trichloroethane (e.g., Nal in Acetone)

Reaction

Finkelstein-type Reaction

Halogen Exchange
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1,1,1-Triiodoethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 1,1,1-
Triiodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14751598#doping-applications-of-1-1-1-
triiodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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